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Compound of Interest

Compound Name: Ethyl 2-cyclopropylideneacetate

Cat. No.: B1249833

Technical Guide: Ethyl 2-
Cyclopropylideneacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on ethyl 2-
cyclopropylideneacetate, a valuable reagent in organic synthesis. It covers its chemical
identity, physical properties, a detailed experimental protocol for its synthesis via the Horner-
Wadsworth-Emmons reaction, and a visual representation of the synthetic workflow.

Chemical Identity and Properties

Ethyl 2-cyclopropylideneacetate is an o,3-unsaturated ester containing a unique exocyclic
double bond adjacent to a cyclopropyl ring. This structural motif makes it a versatile building
block for the synthesis of more complex molecules, particularly in the development of novel
therapeutic agents and natural products.

Structure:
e Molecular Formula: C7H1002[1]
e CAS Number: 74592-36-2[1]

« SMILES: C(OCC)(=0)/C=C1/CC/1
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e InChl Key: CINXGNHRKLMYRK-UHFFFAOY SA-N

A 2D rendering of the chemical structure of ethyl 2-cyclopropylideneacetate is provided
below:

laalt text

Physicochemical Data:

A summary of the key physicochemical properties of ethyl 2-cyclopropylideneacetate is
presented in the table below for easy reference and comparison.

Property Value

Molecular Weight 126.15 g/mol [1]

Appearance Colorless to light yellow liquid
Boiling Point 167.179 °C at 760 mmHg
Density 1.18 g/cm3

Flash Point 74.125 °C

Storage Temperature 2-8 °C

Synthesis via Horner-Wadsworth-Emmons Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a widely used and reliable method for the
synthesis of alkenes, particularly a,B-unsaturated esters, with high stereoselectivity.[2][3] This
reaction utilizes a phosphonate-stabilized carbanion, which is more nucleophilic than the
corresponding ylide in a Wittig reaction, often leading to higher yields and easier purification.[2]

[3]

The following is a detailed experimental protocol for the synthesis of ethyl 2-
cyclopropylideneacetate, adapted from a well-established procedure for a similar compound.

[4]

Reaction Scheme:
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Experimental Protocol:

Materials:

» Triethyl phosphonoacetate

e Sodium hydride (60% dispersion in mineral oil)

e Cyclopropanone

¢ Anhydrous tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

o Standard laboratory glassware for inert atmosphere reactions
Procedure:

o Preparation of the Phosphonate Anion:

o To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, add sodium hydride (1.0 eq).

o Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, and then
carefully suspend it in anhydrous THF.

o Cool the suspension to 0 °C in an ice bath.

o Add triethyl phosphonoacetate (1.0 eq) dropwise to the stirred suspension via the
dropping funnel.

o After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature. Stir for 1 hour to ensure complete formation of the phosphonate anion.

e Reaction with Cyclopropanone:
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o Cool the solution of the phosphonate anion back to 0 °C.

o Add a solution of cyclopropanone (1.0 eq) in anhydrous THF dropwise to the reaction
mixture.

o After the addition is complete, allow the reaction to stir at room temperature for 12-16
hours.

e Work-up and Purification:

o Quench the reaction by the slow addition of saturated aqueous ammonium chloride
solution.

o Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the crude ethyl 2-cyclopropylideneacetate by vacuum distillation or column
chromatography on silica gel.

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of ethyl 2-
cyclopropylideneacetate via the Horner-Wadsworth-Emmons reaction.
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Caption: Horner-Wadsworth-Emmons synthesis of ethyl 2-cyclopropylideneacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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